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Cat. No.: B158639 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1,6-Dibromopyrene is a key synthetic intermediate derived from the polycyclic aromatic

hydrocarbon pyrene. Its strategic bromination at the 1 and 6 positions makes it a versatile

building block for the synthesis of advanced materials with applications in organic electronics,

particularly Organic Light-Emitting Diodes (OLEDs), and as a precursor for complex molecular

architectures in drug discovery and materials science.[1][2] The reactivity of its bromine atoms

allows for the formation of new carbon-carbon and carbon-nitrogen bonds through various

cross-coupling reactions, enabling the construction of highly conjugated systems with tailored

photophysical properties. This guide provides an in-depth overview of the commercial

availability of 1,6-dibromopyrene, its key chemical properties, and detailed experimental

protocols for its synthesis and subsequent use in the development of novel functional

materials.

Commercial Availability and Suppliers
1,6-Dibromopyrene is commercially available from a range of chemical suppliers, catering to

both research and bulk quantity needs. The purity of the commercially available product is

typically high, often exceeding 98%, which is crucial for its application in sensitive electronic

devices and complex organic syntheses. The table below summarizes the offerings from

several prominent suppliers.
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Supplier
CAS
Number

Molecular
Formula

Molecular
Weight (
g/mol )

Purity
Available
Quantities

Sigma-

Aldrich
27973-29-1 C₁₆H₈Br₂ 360.05 ≥98% Custom

TCI America 27973-29-1 C₁₆H₈Br₂ 360.05 >98.0% (GC) 1g, 5g

Santa Cruz

Biotechnolog

y

27973-29-1 C₁₆H₈Br₂ 360.04 Not Specified Custom

Fluorochem 27973-29-1 C₁₆H₈Br₂ 360.048 98%

1g, 5g, 10g,

25g, 100g,

500g

CP Lab

Safety
27973-29-1 C₁₆H₈Br₂ 360.05 min 98% 100g

ChemicalBoo

k
27973-29-1 C₁₆H₈Br₂ 360.04 Up to 99.00% g to kg scale

Note: Pricing information is subject to change and is best obtained directly from the suppliers.

Purity and available quantities may vary.

Physicochemical Properties
A summary of the key physicochemical properties of 1,6-dibromopyrene is provided in the

table below.
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Property Value Reference

Appearance
White to yellow crystalline

powder
[3]

Melting Point 228-232 °C

Boiling Point 469.6±18.0 °C (Predicted) [1]

Flash Point 277.3 °C [1]

Solubility

Insoluble in water. Soluble in

organic solvents like toluene

and tetrahydrofuran (THF).

[1][4]

Experimental Protocols
Synthesis of 1,6-Dibromopyrene
The synthesis of 1,6-dibromopyrene is most commonly achieved through the direct

bromination of pyrene. Control of the reaction conditions is crucial to favor the formation of the

1,6- and 1,8-isomers over other brominated products.[4]

Method 1: Direct Bromination with Elemental Bromine[2]

Reaction Setup: In a three-necked round-bottom flask equipped with a magnetic stirrer, a

dropping funnel, and a nitrogen inlet, dissolve pyrene (e.g., 12.2 g, 60 mmol) in carbon

tetrachloride (CCl₄, 300 ml).

Bromine Addition: Under a nitrogen atmosphere at room temperature, add a solution of

bromine (e.g., 6.32 ml, 0.126 mol) in CCl₄ (50 ml) dropwise over a period of 4 hours.

Reaction: Stir the mixture at room temperature for 48 hours.

Work-up: Collect the resulting precipitate by filtration and wash it with methanol.

Purification: Recrystallize the crude product from toluene to yield purified 1,6-
dibromopyrene.

Method 2: Bromination using Dibromohydantoin[2]
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This method is noted for its milder reaction conditions and high yield.

Reaction Setup: Dissolve pyrene in a suitable organic solvent (e.g., dimethylformamide -

DMF) in a reaction flask.

Reagent Addition: Add dibromohydantoin to the solution.

Reaction: Allow the reaction to proceed under controlled conditions, such as stirring at room

temperature.

Work-up: Once the reaction is complete, collect the solid precipitate by filtration.

Purification: Recrystallize the obtained solid from a suitable solvent like toluene to yield

purified 1,6-dibromopyrene.

Synthesis of π-Extended Polyaromatic Hydrocarbons
via Suzuki-Miyaura Cross-Coupling
1,6-Dibromopyrene is a valuable precursor for the synthesis of larger, π-conjugated systems

using palladium-catalyzed cross-coupling reactions. The following is a general procedure for a

Suzuki-Miyaura coupling reaction.[5]

Reaction Setup: In a reaction tube, combine 1,6-dibromopyrene (1.0 equiv.), the desired

arylboronic acid or ester (e.g., 4,4,5,5-tetramethyl-2-(3′,4,4′,5-tetrakis(alkoxy)-[1,1′-

biphenyl]-2-yl)-1,3,2-dioxaborolane, 2.8 equiv.), potassium carbonate (K₂CO₃, 30.0 equiv.),

and tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄, 20 mol%).

Solvent Addition: Add a mixture of tetrahydrofuran (THF) and water (4:1 ratio, to a final

concentration of 0.01 M) to the reaction tube.

Inert Atmosphere: Purge the reaction tube with an inert gas, such as argon.

Reaction: Stir the resulting solution at 70 °C for 48 hours.

Work-up and Purification: After cooling to room temperature, the reaction mixture is typically

subjected to an aqueous work-up, extraction with an organic solvent, and purification by

column chromatography to isolate the desired product.
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Visualizing Synthetic Pathways and Experimental
Workflows
Synthesis of 1,6-Dibromopyrene from Pyrene
The following diagram illustrates the synthetic pathway for the preparation of 1,6-
dibromopyrene from pyrene via direct bromination.
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Direct Bromination
(Room Temperature, 48h)

Bromine (Br2)
in CCl4

Crude Product
(Mixture of isomers)

Recrystallization
(Toluene)

1,6-Dibromopyrene

Click to download full resolution via product page

Synthesis of 1,6-Dibromopyrene.
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Suzuki-Miyaura Cross-Coupling Reaction Pathway
This diagram outlines the key steps in a Suzuki-Miyaura cross-coupling reaction using 1,6-
dibromopyrene as a starting material.
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Suzuki-Miyaura Cross-Coupling.

General Workflow for OLED Fabrication
While a specific protocol for a 1,6-dibromopyrene derivative-based OLED is not detailed here,

the following diagram illustrates the general experimental workflow for the fabrication of a

small-molecule OLED device via vacuum thermal evaporation.[6][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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